Cas no 3614-69-5 (Dimethindene maleate)

Dimethindene maleate is an antihistamine compound primarily used to alleviate symptoms associated with allergic reactions, such as itching, sneezing, and rhinorrhea. Its chemical structure enables selective antagonism of histamine H1 receptors, providing effective relief with a well-characterized safety profile. The maleate salt form enhances solubility and bioavailability, ensuring consistent pharmacokinetics. Dimethindene maleate is commonly formulated in oral and topical preparations, offering versatility in clinical applications. Its rapid onset of action and low sedative effects at therapeutic doses make it a practical choice for managing mild to moderate allergic conditions. The compound is also noted for its stability under standard storage conditions, facilitating long-term use.
Dimethindene maleate structure
Dimethindene maleate structure
Product Name:Dimethindene maleate
CAS No:3614-69-5
MF:C24H28N2O4
MW:408.490126609802
CID:312366
PubChem ID:5282414
Update Time:2025-10-19

Dimethindene maleate Chemical and Physical Properties

Names and Identifiers

    • FORHISTAL MALEATE
    • Dimethindene Maleate
    • Dimetindene maleate
    • FORHISTAL MALEATE
    • 1H-Indene-2-ethanamine, N,N-dimethyl-3-(1-(2-pyridinyl)ethyl)-, (Z)-2-butenedioate (1:1)
    • 2-(1-(2-(2-(Dimethylamino)ethyl)inden-3-yl)ethyl)pyridine maleate
    • 2-(1-(2-(2-(Dimethylamino)ethyl)inden-3-yl)ethyl)pyridine maleate (1:1)
    • Dimethinden maleate
    • Dimethindene maleate [USAN]
    • Dimethpyrindene maleate
    • Fenistil
    • Fenistil-retard
    • NSC 107677
    • SU 6518
    • SU-6518
    • UNII-6LL60J9E0O
    • N,N-Dimethyl-2-{3-[(RS)-1-(pyridine-2-yl)ethyl]-1H-inden-2-yl}ethanamin-(Z)-butendioate
    • N,N-Dimethyl-3-[1-(2-pyridinyl)ethyl]-1H-indene-2-ethanamine (2Z)-2-butenedioate
    • Fenostil
    • NSC-107677
    • 2-[1-[2-[2-(Dimethylamino)ethyl]inden-3-yl]ethyl]pyridine maleate (1:1)
    • Dimetindene maleate (JAN)
    • SMR001570719
    • (R,S)-Dimethindene maleate
    • starbld0026265
    • W-106641
    • DIMETHINDENE MALEATE [MI]
    • 3614-69-5
    • Triten
    • Dimethindene maleate (USAN)
    • HY-13710A
    • DIMETINDENE MALEATE [EP MONOGRAPH]
    • Forthistal maleate
    • 1H-Indene-2-ethanamine,N-dimethyl-3-[1-(2-pyridinyl)ethyl]-, (Z)-2-butenedioate (1:1)
    • Pyridine, 2-(1-(2-(2-(dimethylamino)ethyl)inden-3-yl)ethyl)-, maleate (1:1)
    • MLS002704010
    • Dimethindenmaleat
    • Dimethindene (maleate)
    • (Z)-but-2-enedioic acid;N,N-dimethyl-2-[3-(1-pyridin-2-ylethyl)-1H-inden-2-yl]ethanamine
    • DIMETINDENE MALEATE [WHO-DD]
    • CS-0015467
    • Z 820
    • N,N-Dimethyl-2-(3-(1-(pyridin-2-yl)ethyl)-1H-inden-2-yl)ethanamine maleate
    • N,N-dimethyl-2-(3-(1-(pyridin-2-yl)ethyl)-1H-inden-2-yl)ethan-1-amine maleic acid
    • AKOS040744854
    • D01343
    • F16365
    • Dimethindene maleate [USAN:USP]
    • But-2-enedioic acid;N,N-dimethyl-2-[3-(1-pyridin-2-ylethyl)-1H-inden-2-yl]ethanamine
    • 6LL60J9E0O
    • Forhistal maleate (TN)
    • DIMETINDENE MALEATE [JAN]
    • WS-01911
    • Q27265113
    • Dimethindene Malenate
    • EINECS 222-789-2
    • Dimetindene hydrogen maleate
    • DIMETINDENE MALEATE [MART.]
    • SCHEMBL359490
    • CHEBI:31500
    • CHEMBL1870768
    • NSC107677
    • DIMETINDENE MALEATE (MART.)
    • Dimethindene maleate (USAN:USP)
    • Maleate, Dimethindene
    • DIMETINDENE MALEATE (EP MONOGRAPH)
    • SWECWXGUJQLXJF-BTJKTKAUSA-N
    • Dimethindene maleate
    • Inchi: 1S/C20H24N2.C4H4O4/c1-15(19-10-6-7-12-21-19)20-17(11-13-22(2)3)14-16-8-4-5-9-18(16)20;5-3(6)1-2-4(7)8/h4-10,12,15H,11,13-14H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
    • InChI Key: SWECWXGUJQLXJF-BTJKTKAUSA-N
    • SMILES: OC(/C=C\C(=O)O)=O.N(C)(C)CCC1CC2C=CC=CC=2C=1C(C1C=CC=CN=1)C

Computed Properties

  • Exact Mass: 408.20504
  • Monoisotopic Mass: 408.20490738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 518
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.7Ų

Experimental Properties

  • Melting Point: 159-161 ºC
  • PSA: 90.73

Dimethindene maleate Security Information

  • Toxicity:LD50 in rats (mg/kg): 26.8 i.v.; 618.2 orally (Barrett)

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Dimethindene maleate Suppliers

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(CAS:3614-69-5)DIMETHINDENE MALEATE
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Quantity:10G;1KG
Purity:99%
Pricing Information Last Updated:Monday, 1 June 2026 10:43
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Additional information on Dimethindene maleate

Dimethindene maleate (CAS No. 3614-69-5): A Comprehensive Overview

Dimethindene maleate, with the chemical formula C18H20N2O4·C4H4O4, is a significant compound in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 3614-69-5, has garnered attention due to its unique chemical properties and potential applications in medicinal chemistry. The maleate salt form of dimethindene enhances its solubility and bioavailability, making it a promising candidate for various therapeutic interventions.

The structure of dimethindene maleate consists of a dimethindene core linked to maleic acid through an ester bond. This structural configuration contributes to its pharmacological activity, particularly in the context of neuroprotective and anti-inflammatory effects. Recent studies have highlighted the compound's potential in modulating neurotransmitter pathways, which could have implications for the treatment of neurological disorders such as epilepsy and neurodegenerative diseases.

In the realm of academic research, dimethindene maleate has been extensively studied for its interaction with central nervous system (CNS) receptors. Specifically, it has shown affinity for serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor function. The compound's ability to modulate these receptors has sparked interest in its potential use as an adjunct therapy for conditions characterized by neurotransmitter imbalances.

One of the most compelling aspects of CAS No. 3614-69-5 is its role in preclinical trials investigating neuroprotection. Research indicates that dimethindene maleate may help mitigate oxidative stress and inflammation in neuronal cells, thereby protecting against damage caused by ischemia or neurotoxic insults. These findings are particularly relevant in the context of stroke recovery and traumatic brain injury (TBI), where neuroprotection is a critical therapeutic goal.

The pharmacokinetic profile of dimethindene maleate has also been a focus of recent investigations. Studies have demonstrated that the maleate salt enhances oral bioavailability, allowing for more efficient absorption and distribution throughout the body. This property makes it an attractive candidate for oral formulations, which are generally more patient-friendly compared to injectable options. Additionally, the compound exhibits a favorable safety profile in animal models, with minimal side effects observed at therapeutic doses.

The synthesis of CAS No. 3614-69-5 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The esterification step between dimethindene and maleic acid is particularly critical, as it determines the compound's solubility and stability. Advanced synthetic techniques, such as catalytic hydrogenation and crystallization methods, have been employed to optimize the production process.

In conclusion, dimethindene maleate represents a promising therapeutic agent with significant potential in the treatment of neurological disorders. Its unique chemical properties, coupled with its favorable pharmacokinetic profile, make it a valuable compound for further research and development. As our understanding of CNS pathophysiology continues to evolve, compounds like dimethindene maleate will play an increasingly important role in advancing therapeutic strategies.

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(CAS:3614-69-5)DIMETHINDENE MALEATE
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Purity:99%
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